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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881

Technical Support Center: Synthesis of
Strontium Thiosulphate

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
optimizing the yield and purity of strontium thiosulphate synthesis.

Frequently Asked Questions (FAQSs)

Q1: What is the most common method for synthesizing strontium thiosulphate?

Al: The most widely used method for synthesizing strontium thiosulphate is through a double
displacement reaction in an aqueous solution. This typically involves reacting a soluble
strontium salt, such as strontium chloride (SrCl2) or strontium nitrate (Sr(NOs)z2), with sodium
thiosulphate (Na2S203).[1][2][3][4] The reaction leads to the precipitation of strontium
thiosulphate, which is moderately soluble in water, while a soluble sodium salt (NaCl or
NaNOs) remains in the solution.[1][4]

Q2: What are the different hydrated forms of strontium thiosulphate, and how do | control
which one | synthesize?

A2: Strontium thiosulphate is known to exist in at least two hydrated forms: a pentahydrate
(SrS203-5H20) and a monohydrate (SrS203-H20).[1][3][5][6] The formation of a specific
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hydrate is influenced by the crystallization conditions, particularly the temperature and the rate
of solvent evaporation.

e Pentahydrate (SrS203-5H20): This form is typically obtained by evaporating the aqueous
solution at a low temperature.[1][2][4]

» Monohydrate (SrS203-H20): The monohydrate can be crystallized from agueous solutions at
room temperature over a longer period.[3][5][6] There is evidence to suggest that the
pentahydrate may transform into the monohydrate over time.[5][6]

To control the hydration state, it is crucial to maintain a consistent and controlled temperature
during crystallization.

Q3: What are the main factors that affect the yield and purity of the final product?

A3: Several factors can significantly impact the yield and purity of strontium thiosulphate:

o Temperature: Low temperatures during crystallization are essential to maximize yield due to
the moderate solubility of strontium thiosulphate in water.[1][2][4] Higher temperatures can
also lead to the decomposition of the thiosulphate ion.

o Purity of Reactants: The purity of the starting materials (strontium salt and sodium
thiosulphate) is critical. Impurities can co-precipitate with the product or participate in side
reactions.

e pH of the Solution: Thiosulphates are unstable in acidic conditions, decomposing into sulfur
and sulfur dioxide.[7] Therefore, maintaining a neutral or slightly alkaline pH is important to
prevent product degradation.

e Presence of Oxidizing Agents: Thiosulphate is a reducing agent and can be oxidized by
atmospheric oxygen or other oxidizing agents present in the reaction mixture. This can lead
to the formation of sulphate impurities.

e Washing and Drying: Inadequate washing of the precipitated product will result in
contamination with the soluble sodium salt by-product (e.g., NaCl, NaNOs).[3] Improper
drying conditions, such as high temperatures, can lead to the loss of water of hydration and
decomposition of the product.[1][2][4]
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Problem Potential Cause(s) Recommended Solution(s)
1. Incomplete precipitation: )
_ 1. Increase the concentration
The concentration of reactants )
of the reactant solutions.
may be too low, or the S
o _ Ensure the crystallization is
crystallization temperature is )
] ] o carried out at a low
too high, keeping a significant )
) temperature (e.g., by using an
) amount of product dissolved. ) i ]
Low Yield ice bath).2. Monitor and adjust

[1][2][4]2. Product
decomposition: The reaction
mixture may be too acidic, or
the temperature may be too
high, leading to the breakdown
of the thiosulphate ion.[7]

the pH of the reaction mixture
to be neutral or slightly
alkaline. Avoid excessive
heating during the synthesis

and drying steps.

Product is Contaminated with a

White, Water-Soluble Impurity

Inadequate washing: The
precipitate was not washed
sufficiently to remove the
soluble sodium salt by-product
(NaCl or NaNO:s).[3]

Wash the strontium
thiosulphate precipitate
thoroughly with cold deionized
water. Repeat the washing and
filtration steps several times.
To minimize product loss, use
a minimal amount of cold water
for each wash, as strontium
thiosulphate has some

solubility in water.

Product Appears Yellowish or

has a Sulphur Smell

Decomposition of thiosulphate:
This indicates the presence of
elemental sulfur, which is a
decomposition product of
thiosulphate in acidic
conditions or at elevated

temperatures.[1][7]

1. Strictly control the pH of the
reaction to be neutral or
slightly alkaline.2. Ensure that
all reaction and drying steps
are carried out at low
temperatures.3. Consider
performing the reaction under
an inert atmosphere (e.g.,
nitrogen or argon) to prevent

oxidation.

Inconsistent Number of Water

Molecules in the Hydrated

Uncontrolled crystallization

conditions: Fluctuations in

Maintain a constant and

controlled temperature
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Product temperature and evaporation throughout the crystallization
rate during crystallization can process. Control the rate of
lead to a mixture of hydrates or  solvent evaporation (e.g., by
an incorrect hydration state.[5] using a desiccator with a

[6] controlled atmosphere).

Oxidation of thiosulphate: The 1. Use deaerated water for

thiosulphate ion may have preparing solutions.2. Carry
been oxidized to sulphate by out the reaction and
Formation of Strontium dissolved oxygen or other crystallization under an inert
Sulphate as an Impurity oxidizing agents. In air, atmosphere.3. Store the final
strontium thiosulphate can product in a tightly sealed
decompose to strontium container, away from air and
sulphate and sulfur.[1][2][4] moisture.

Experimental Protocols
Synthesis of Strontium Thiosulphate Pentahydrate
(SrS203-5H20)

This protocol is based on the common aqueous precipitation method.[1][2][4]
Materials:

» Strontium Chloride Hexahydrate (SrClz:6H20)

e Sodium Thiosulphate Pentahydrate (Na2S203-5H20)

e Deionized Water (degassed)

o Ethanol (for washing)

e Buchner Funnel and Filter Paper

o Beakers and Magnetic Stirrer

e Ice Bath
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Procedure:
e Prepare Reactant Solutions:

o Prepare a solution of strontium chloride by dissolving a specific molar amount of
SrCl2:6H20 in a minimal amount of degassed deionized water at room temperature.

o Prepare a stoichiometric equivalent solution of sodium thiosulphate by dissolving
Na=S203-5H20 in a minimal amount of degassed deionized water at room temperature.

e Reaction and Precipitation:

o Slowly add the sodium thiosulphate solution to the strontium chloride solution while stirring
continuously.

o A white precipitate of strontium thiosulphate should form.

o Place the reaction beaker in an ice bath and continue stirring for 1-2 hours to maximize
precipitation.

« Filtration and Washing:
o Filter the precipitate using a Buchner funnel under vacuum.

o Wash the precipitate with several small portions of cold deionized water to remove the
soluble sodium chloride by-product.

o Finally, wash the precipitate with a small amount of cold ethanol to aid in drying.
e Drying:
o Carefully transfer the filtered product to a watch glass or petri dish.

o Dry the product in a desiccator over a suitable desiccant at room temperature. Do not heat
the product, as this can lead to decomposition and loss of hydration water.[1][2][4]

Quantitative Data Summary
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Parameter Effect on Yield Effect on Purity Reference
o Lower temperature Lower temperature
Crystallization _ _ o
increases yield due to minimizes [1112114]
Temperature . o
lower solubility. decomposition.
Neutral to slightly
alkaline pH is optimal.  Acidic pH leads to
pH Acidic pH drastically sulfur and sulphate [7]
reduces yield due to impurities.
decomposition.
) ) Very high
Higher concentrations _
concentrations may _
Reactant generally lead to General chemical
, _ s lead to smaller o
Concentration higher initial principles

L crystals and more
precipitation. _ _ -
included impurities.

Inert atmosphere can
. _ Inert atmosphere
improve yield by )
Atmosphere ) T prevents the formation  [1][2][4]
preventing oxidative _ N
- of sulphate impurities.
decomposition.

Visualizations

Caption: Experimental workflow for the synthesis of strontium thiosulphate.

Caption: Troubleshooting decision tree for strontium thiosulphate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Optimizing yield and purity of strontium thiosulphate
synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079881#optimizing-yield-and-purity-of-strontium-
thiosulphate-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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